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Compound Name: Thiotriazoline
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An In-depth Technical Guide to the Chemical Structure and Properties of Thiotriazoline

Introduction

Thiotriazoline, also known as Tiazotic acid morpholinium salt, is a pharmaceutical agent
recognized for its significant cytoprotective and metabolitotropic properties.[1][2] It is utilized in
clinical practice, particularly in Eastern European countries, for the management of conditions
associated with oxidative stress, such as cardiovascular and neurological diseases.[1][3][4]
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and pharmacological activities of Thiotriazoline, intended for
researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Thiotriazoline is the morpholine salt of 2-((5-methyl-1H-1,2,4-triazol-3-yl)thio)acetic acid
(Tiazotic acid).[4][5] The molecule combines a 1,2,4-triazole heterocyclic core, a thioacetic acid
side chain, and a morpholine counter-ion, which collectively contribute to its distinct chemical
and biological characteristics.[6]

Table 1: Chemical Identifiers for Thiotriazoline
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Identifier Value Reference
Morpholine 2-((5-methyl-4H-

IUPAC Name _ _ [S1[71181[9]
1,2,4-triazol-3-yl)thio)acetate

CAS Number 357172-63-5 [3][51[6][10]

Molecular Formula

CoH16N40O3S (or
CsH7N302S:C4HaNO)

[SI6][10][1 1][12][13]

Molecular Weight

260.32 g/mol

[S1E61I710810]

CC1=NC(=NN1)SCC(=0)0.C1

Canonical SMILES [B]][11][12]
COCCN1
MSYQJZMDTZWNQZ-

InChl Key [e18][11][12]
UHFFFAOYSA-N
Tiotriazolin, Morpholine [(5-
methyl-1H-1,2,4-triazol-3-

Synonyms yhthiolacetate, Tiazotic acid [3B115][11]

morpholinium salt,

Thiotriazolinum

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Thiotriazoline is not widely

published. The available information is summarized below. Further characterization using

standard analytical techniques is recommended for specific research applications.

Table 2: Physicochemical Properties of Thiotriazoline
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Property Value Reference
Hydrogen Bond Donor Count 3 [11]
(H:Z(::;gen Bond Acceptor . (1]
Rotatable Bond Count 3 [11]
Complexity 189 [11]
Topological Polar Surface Area 125 A2 [9]

Melting Point Not Available [3]

Boiling Point Not Available [3]
Solubility Not Available [3]

Pharmacological Properties and Mechanism of
Action

Thiotriazoline exhibits a multi-faceted mechanism of action, primarily centered on its
antioxidant, anti-ischemic, and cardioprotective effects.[2] Its therapeutic benefits stem from its
ability to modulate cellular metabolism and protect against oxidative damage, particularly under
ischemic conditions.[14][15]

Antioxidant and Cytoprotective Effects

The core of Thiotriazoline's action lies in its potent antioxidant properties. The sulfur atom in
the molecule acts as a scavenger of reactive oxygen species (ROS) and reactive nitrogen
species (RNS), such as nitric oxide (NO).[14][16] By neutralizing these free radicals,
Thiotriazoline protects essential macromolecules like proteins, lipids, and nucleic acids from
oxidative damage.[14] It also prevents the disruption of the thiol-disulfide balance, which is
crucial for maintaining protein function and cellular signaling.[17]

Key antioxidant mechanisms include:

o Direct ROS Scavenging: Neutralizes free radicals, reducing cellular oxidative stress.[14]
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« Inhibition of Lipid Peroxidation: Protects cell membranes from damage, thereby preserving
their structural integrity and function.[14]

o Enhancement of Endogenous Antioxidant Systems: Reactivates antioxidant enzymes like
glutathione peroxidase and superoxide dismutase.[6]

Anti-ischemic and Metabolic Effects

Under conditions of ischemia and hypoxia, Thiotriazoline demonstrates significant anti-
ischemic activity by improving cellular energy metabolism.[14][15] It enhances ATP production
by normalizing the Krebs cycle and activating the compensatory malate-aspartate shuttle,
which is crucial for energy generation when the primary pathways are compromised.[14][15]
[16] This leads to preserved intracellular ATP levels and a reduction in lactic acidosis.[14]

Cardioprotective and Endothelioprotective Effects

Thiotriazoline exerts protective effects on the cardiovascular system. It has been shown to
reduce mortality and the area of necrosis in experimental models of myocardial infarction.[6] A
key mechanism for this cardioprotection involves its interaction with the nitric oxide (NO)
system.[1] Thiotriazoline increases the bioavailability of NO, which is vital for vasodilation, and
enhances the expression of endothelial nitric oxide synthase (eNOS).[6][16] It also modulates
the expression of heat shock protein 70 (HSP70), a protein critical for cellular defense against
stress.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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